Cas no 1781528-39-9 (Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate)

Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure features a tert-butyloxycarbonyl (Boc) protecting group, a hydroxyl group, and a difluoroethylamine moiety, offering multiple sites for further functionalization. The Boc group enhances stability and facilitates selective deprotection under mild conditions. The presence of fluorine atoms improves metabolic stability and bioavailability, making it valuable in drug discovery. The hydroxyl group provides a handle for derivatization, while the amine functionality allows for coupling reactions. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and receptor modulators. Its well-defined reactivity and stability make it a reliable building block for complex molecular architectures.

Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate structure

1781528-39-9 structure

Product Name:Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate

CAS No:1781528-39-9

MF:C₁₂H₂₂F₂N₂O₃

MW:280.311490535736

CID:6594612

PubChem ID:105521794

Update Time:2025-05-20

Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate
- EN300-739693
- 1781528-39-9
- Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate
- Inchi： 1S/C12H22F2N2O3/c1-10(2,3)19-9(17)16-6-4-5-11(18,8-16)12(13,14)7-15/h18H,4-8,15H2,1-3H3
- InChI Key： DFASTNVWDRJUFT-UHFFFAOYSA-N
- SMILES： FC(CN)(C1(CN(C(=O)OC(C)(C)C)CCC1)O)F

Computed Properties

Exact Mass: 280.15984889g/mol
Monoisotopic Mass: 280.15984889g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 75.8Å²

Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-739693-0.05g	tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate	1781528-39-9	95.0%	0.05g	$1056.0	2025-03-11
Enamine	EN300-739693-0.1g	tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate	1781528-39-9	95.0%	0.1g	$1106.0	2025-03-11
Enamine	EN300-739693-0.25g	tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate	1781528-39-9	95.0%	0.25g	$1156.0	2025-03-11
Enamine	EN300-739693-0.5g	tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate	1781528-39-9	95.0%	0.5g	$1207.0	2025-03-11
Enamine	EN300-739693-1.0g	tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate	1781528-39-9	95.0%	1.0g	$1256.0	2025-03-11
Enamine	EN300-739693-2.5g	tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate	1781528-39-9	95.0%	2.5g	$2464.0	2025-03-11
Enamine	EN300-739693-5.0g	tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate	1781528-39-9	95.0%	5.0g	$3645.0	2025-03-11
Enamine	EN300-739693-10.0g	tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate	1781528-39-9	95.0%	10.0g	$5405.0	2025-03-11

Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

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Additional information on Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate

Comprehensive Analysis of Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 1781528-39-9)

In the realm of pharmaceutical intermediates and fine chemicals, Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 1781528-39-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as difluorinated piperidine derivative, is a key building block in the synthesis of bioactive molecules, particularly in drug discovery and development. Its amino-difluoroethyl and hydroxypiperidine moieties make it a versatile candidate for modulating pharmacokinetic profiles.

The CAS No. 1781528-39-9 compound is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Researchers are particularly interested in its stereochemistry and hydrogen-bonding capabilities, which influence its interactions with biological targets. Recent trends in AI-driven drug design have further highlighted the importance of such intermediates, as computational models prioritize scaffolds with fluorine substitutions for enhanced metabolic stability.

From a synthetic perspective, Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate is synthesized via multi-step protocols involving Boc protection, asymmetric hydroxylation, and difluoroalkylation. Its tert-butyloxycarbonyl (Boc) group offers excellent protection for the piperidine nitrogen, a feature widely exploited in peptide chemistry. The compound’s water solubility and lipophilicity balance are also critical parameters for formulation scientists, aligning with the growing demand for orally bioavailable drugs.

Environmental and regulatory considerations are increasingly shaping the discourse around such compounds. The difluoroethyl moiety, while improving drug half-life, has prompted studies on its ecological impact and green chemistry alternatives. This aligns with the broader industry shift toward sustainable synthesis, a topic dominating conferences and publications. Notably, the compound’s low toxicity profile in preliminary assays makes it a favorable candidate for further development.

In conclusion, Tert-butyl 3-(2-amino-1,1-difluoroethyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 1781528-39-9) exemplifies the intersection of structural innovation and practical utility in medicinal chemistry. Its applications span central nervous system (CNS) therapeutics, enzyme inhibitors, and beyond, making it a staple in modern high-throughput screening libraries. As the pharmaceutical industry embraces precision medicine, compounds like this will undoubtedly play a pivotal role.